Cas no 6956-50-9 (Ethyl 4,4-dimethoxy-3-oxobutanoate)

• Product Name: Ethyl 4,4-dimethoxy-3-oxobutanoate
• CAS No: 6956-50-9
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• MDL: MFCD00137984
• CID: 1738046
• PubChem ID: 248327
• Update Time: 2025-08-04

Ethyl 4,4-dimethoxy-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,4-dimethoxy-3-oxobutanoate
• ethyl 4,4-dimethoxy-3-oxo-butyrate
• NSC65045
• AR-1I9017
• NCIOpen2_000321
• AC1L6M52
• AC1Q5GVF
• 4,4-Dimethoxy-acetessigsaeure-aethylester
• CTK5D0445
• 4,4-dimethoxy-acetoacetic acid ethyl ester
• ethyl 4,4-dimethoxy-3-oxobutylate
• 4,4-dimethoxy-3-oxo-butyric acid ethyl ester
• 2-ethyl-4,4-dimethoxyacetoacetate
• 6956-50-9
• AKOS014279984
• DTXSID20289870
• DA-33949
• YKFZUZNJSXYIOR-UHFFFAOYSA-N
• ethyl4,4-dimethoxy-3-oxobutanoate
• ethyl 4,4-dimethoxy-3-oxo-butanoate
• NSC-65045
• ethyl 4,4-dimethoxy-3-oxobutyrate
• EN300-95823
• SCHEMBL5212003
• Ethyl 4,4-dimethoxy-3-oxobutanoate

• MDL： MFCD00137984
• Inchi： 1S/C8H14O5/c1-4-13-7(10)5-6(9)8(11-2)12-3/h8H,4-5H2,1-3H3
• InChI Key： YKFZUZNJSXYIOR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)OCC)=O)OC

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 0.12760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives